Cas no 166334-56-1 (4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-)

• Product Name: 4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-
• CAS No: 166334-56-1
• MF: C₂₁H₂₂O₈
• MW: 402.394587039948
• CID: 188246
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-
• 4H-1-Benzopyran-4-one,3-[5-(1,1-dimethyl-2-propenyl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-(9CI)
• Secundiflorol A
• 4H-1-Benzopyran-4-one, 3-[5-(1,1-dimethyl-2-propen-1-yl)-2,3-dihydroxy-4-methoxyphenyl]-2,3-dihydro-3,5,7-trihydroxy-

• Inchi： 1S/C21H22O8/c1-5-20(2,3)12-8-11(16(24)17(25)18(12)28-4)21(27)9-29-14-7-10(22)6-13(23)15(14)19(21)26/h5-8,22-25,27H,1,9H2,2-4H3
• InChI Key： QIIGZWHQXSYIQD-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=CC(O)=C2C(=O)C1(C1=CC(C(C)(C)C=C)=C(OC)C(O)=C1O)O

Computed Properties

• Exact Mass: 402.13146
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• XLogP3: 2.908

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 677.3±55.0 °C(Predicted)
• PSA: 136.68
• pka: 7.37±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids